N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide
• InChI: InChI=1S/C20H12ClN3O4/c21-13-7-5-12(6-8-13)20-23-16-11-14(9-10-18(16)28-20)22-19(25)15-3-1-2-4-17(15)24(26)27/h1-11H,(H,22,25)
• InChI Key: UPZLBNDGFDVYAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H12ClN3O4
• Molecular Weight: 393.8 g/mol

Description

N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide, also known as BAY-36-7620, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound belongs to the class of benzoxazole derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves the inhibition of mGluR5 signaling. This leads to a reduction in the release of glutamate, which is a key neurotransmitter involved in a range of physiological processes. By blocking mGluR5, N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been found to have potential therapeutic applications in a range of neurological disorders including Parkinson's disease, schizophrenia, and drug addiction.
Biochemical and Physiological Effects:
N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the release of glutamate in the brain, which can have a range of effects on neuronal signaling. Additionally, N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been found to have potential anti-inflammatory effects, which could make it a useful therapeutic agent in a range of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is its selectivity for mGluR5, which makes it a useful tool for studying the role of this receptor in a range of physiological processes. Additionally, N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been found to be relatively stable and easy to synthesize, which makes it a useful compound for laboratory experiments. However, one limitation of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide is its potential toxicity, which could limit its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide. One area of interest is its potential therapeutic applications in a range of neurological and inflammatory disorders. Additionally, further research is needed to better understand the mechanism of action of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide and its effects on neuronal signaling. Finally, there is potential for the development of new compounds based on the structure of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide that could have improved selectivity and efficacy.

Synthesis Methods

The synthesis of N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide involves the reaction of 4-chloroaniline with 2-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminophenol to yield the final product.

Scientific Research Applications

N-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-2-nitrobenzamide has been studied extensively for its potential applications in scientific research. It has been found to be a potent and selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in a range of physiological processes including learning and memory, pain perception, and drug addiction.